molecular formula C10H9NO3 B8736246 5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one CAS No. 58820-02-3

5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one

Cat. No.: B8736246
CAS No.: 58820-02-3
M. Wt: 191.18 g/mol
InChI Key: AKWVZZHKNYYTTJ-UHFFFAOYSA-N
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Description

5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

58820-02-3

Molecular Formula

C10H9NO3

Molecular Weight

191.18 g/mol

IUPAC Name

5-acetyl-3-methyl-1,3-benzoxazol-2-one

InChI

InChI=1S/C10H9NO3/c1-6(12)7-3-4-9-8(5-7)11(2)10(13)14-9/h3-5H,1-2H3

InChI Key

AKWVZZHKNYYTTJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC2=C(C=C1)OC(=O)N2C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Acetylbenzo[d]oxazol-2(3H)-one (0.5 g, 2.82 mmol), methyl iodide (0.6 g, 4.23 mmol), and cesium carbonate (1.37 g, 4.23 mmol) were dissolved in DMF (2 mL). The reaction mixture was irradiated by microwave for 30 minutes at 100° C. The solvent was removed and extracted with dichloromethane. Purification by silica chromatography (ISCO) produced 5-acetyl-3-methylbenzo[d]oxazol-2(3H)-one (0.4 g, 74%). 1H NMR (400 MHz, CDCl3): δ 7.89 (d, 1H), 7.80 (s, 1H), 7.00 (d, 1H), 3.48 (s, 3H), 2.60 (s, 3H); MS (ESI) m/z: Calculated for C10H9NO3: 191.1. found: 192.1 (M+H)+.
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
1.37 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One

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